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Compound of Interest

Compound Name: Tfmb-R-2-HG

Cat. No.: B10769821

Get Quote

Initial analysis of the topic "Personal protective equipment for handling Tfmb-R-2-HG" led to an

incorrect, though safety-first, assumption. The presence of "-HG" was interpreted as the

chemical symbol for mercury, flagging the compound as a high-hazard organomercury

substance. This interpretation was incorrect.

A Safety Data Sheet (SDS) and chemical supplier data have clarified the identity of Tfmb-R-2-
HG as (2R)-tetrahydro-5-oxo-2-furancarboxylic acid, [3-(trifluoromethyl)phenyl]methyl ester

(CAS Number: 1445700-01-5).[1][2] This compound is a cell-permeable form of (R)-2-

hydroxyglutarate ((R)-2-HG) and is used in cancer research to study the effects of

oncometabolites.[2][3][4][5] The "-HG" in the name is a manufacturer-specific identifier and

does not signify the presence of mercury.

According to the Globally Harmonized System (GHS), the substance is not classified as

hazardous.[1] The supplier, Cayman Chemical, indicates "No special measures required" for

handling and states the product is for research use only, not for human or veterinary use.[1][3]

Given this definitive information, the extensive precautions for organomercury compounds are

not applicable. The following guide has been completely revised to reflect the actual, non-

hazardous nature of Tfmb-R-2-HG, while still adhering to prudent laboratory safety practices.
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A Practical Guide to Personal Protective Equipment
for Handling Tfmb-R-2-HG
This guide provides essential safety and handling protocols for Tfmb-R-2-HG, a crucial reagent

in oncogenesis research. Our goal is to ensure your safety and maintain experimental integrity

by providing clear, scientifically grounded procedures that go beyond the product label. While

Tfmb-R-2-HG is not classified as a hazardous substance under GHS, adherence to standard

laboratory best practices is paramount for ensuring both personnel safety and the quality of

your research data.[1]

Part 1: Core Safety Principles & Hazard Assessment
Understanding the Reagent: Tfmb-R-2-HG is a cell-permeable ester derivative of (R)-2-

hydroxyglutarate ((R)-2-HG), an oncometabolite studied for its role in inhibiting α-ketoglutarate-

dependent dioxygenases.[2] Its non-hazardous classification means it does not present acute

toxicity, flammability, or reactivity risks under standard laboratory conditions.[1]

The Causality of Prudent Practice: Even with non-hazardous materials, the principles of

laboratory safety serve two functions:

Protecting the Researcher: Preventing inadvertent contact (ingestion, inhalation, or skin

absorption) of any chemical, regardless of its hazard classification, is a foundational principle

of chemical hygiene.

Protecting the Experiment: Proper PPE and handling prevent contamination of your

experiment from skin oils, particulates, or other environmental factors, ensuring the

reproducibility and validity of your results.

Part 2: Recommended PPE & Operational Plan
While no special measures are required, this operational plan represents a validated, best-

practice approach for handling this and similar non-hazardous research chemicals.

Engineering Controls: The First Line of Defense

Primary Work Area: All handling of Tfmb-R-2-HG, from weighing the solid to preparing

solutions, should be conducted on a clean bench or in a well-ventilated area. A chemical
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fume hood is not strictly necessary due to the lack of inhalation hazard but can be used as a

dedicated, clean workspace.

Personal Protective Equipment (PPE): Your Direct Shield

The following PPE is recommended as a standard for good laboratory practice when handling

Tfmb-R-2-HG.

Task Hand Protection Eye Protection Body Protection

Weighing Solid
Standard Nitrile

Gloves

ANSI Z87.1-Compliant

Safety Glasses
Full-Length Lab Coat

Preparing Solutions
Standard Nitrile

Gloves

ANSI Z87.1-Compliant

Safety Glasses
Full-Length Lab Coat

Cell Culture

Application

Standard Nitrile

Gloves

ANSI Z87.1-Compliant

Safety Glasses
Full-Length Lab Coat

Operational Protocol: A Step-by-Step Workflow

This protocol ensures a safe and contamination-free workflow from receiving the compound to

its final disposal.

Preparation & Donning PPE:

Before handling, ensure your workspace is clean and uncluttered.

Don a clean, closed lab coat.

Put on safety glasses.

Wash hands thoroughly and don a pair of standard nitrile laboratory gloves.

Handling the Compound:

Weighing: If working with the solid form, use a clean spatula and weigh boat on an

analytical balance. Perform this task in a draft-free area to prevent loss of material.
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Solubilization: Tfmb-R-2-HG is soluble in DMSO at approximately 30 mg/mL.[2] When

preparing a stock solution, add the solvent to the vial of solid compound slowly. Cap and

vortex as needed to ensure complete dissolution.

Aliquoting & Use: Use sterile pipette tips to make aliquots for your experiments to prevent

contamination of the stock solution.

Doffing PPE & Disposal:

Gloves: Remove gloves first by peeling one off from the cuff, turning it inside out, and then

using the clean, ungloved hand to remove the second glove from the inside of the cuff.

Lab Coat & Glasses: Remove your lab coat and safety glasses.

Disposal: Dispose of used gloves, pipette tips, and empty vials in the standard laboratory

solid waste stream. As the compound is not classified as hazardous, it does not require

segregation as hazardous chemical waste.[1] However, always follow your institution's

specific waste disposal guidelines.

Hand Hygiene: Wash hands thoroughly with soap and water after the procedure is

complete.

Workflow for Handling Tfmb-R-2-HG
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Caption: Safe Handling Workflow: From Prep to Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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